Cas no 341503-22-8 (2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid)
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Chemical and Physical Properties
Names and Identifiers
-
- 2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid
- 2??,3??,24-Trihydroxyursa-12,20(30)-dien-28-oic acid
- 341503-22-8
- AKOS040763076
-
- Inchi: 1S/C30H46O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,18,20-24,31-33H,1,8-16H2,2-6H3,(H,34,35)/t18-,20+,21+,22+,23-,24+,26-,27+,28+,29+,30-/m0/s1
- InChI Key: FFMVHFPLIIYYNC-GZUBHELFSA-N
- SMILES: O[C@@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(=C)[C@H](C)[C@H]5C4=CC[C@@H]32)[C@@]1(C)CO)O
Computed Properties
- Exact Mass: 486.33452456g/mol
- Monoisotopic Mass: 486.33452456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 972
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Color/Form: Powder
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T46410-5 mg |
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid |
341503-22-8 | 5mg |
¥5760.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5984-5 mg |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN5984-1 mL * 10 mM (in DMSO) |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4,140 | 2023-07-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T46410-5mg |
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid |
341503-22-8 | ,97.5% | 5mg |
¥5760.0 | 2023-09-06 | |
| TargetMol Chemicals | TN5984-5mg |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN5984-1 ml * 10 mm |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 | ||
| TargetMol Chemicals | TN5984-5mg |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 5mg |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN5984-1 ml * 10 mm |
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid |
341503-22-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-24 |
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid
2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic Acid
Introduction to 2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic Acid
CAS No. 341503-22-8 refers to the compound 2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid, a naturally occurring triterpenoid compound. This compound belongs to the class of ursolic acid derivatives and is widely studied for its diverse biological activities. The molecule is characterized by its complex structure, featuring multiple hydroxyl groups and conjugated double bonds. Recent studies have highlighted its potential applications in pharmacology and nutraceuticals.
Structural Insights and Synthesis
The molecular structure of CAS No. 341503-22-8 is defined by a pentacyclic triterpenoid skeleton with hydroxyl groups at positions 1α, 1β (as indicated in the name), and a carboxylic acid group at position 6. The conjugated double bonds at positions 11 and 15 contribute to its unique electronic properties. This structure is synthesized through intricate biosynthetic pathways in plants or via chemical synthesis methods optimized in recent years.
Biological Activities and Applications
Recent research has demonstrated that CAS No. 341503-22-8 exhibits significant anti-inflammatory properties. Studies published in the last year have shown that it inhibits key inflammatory mediators such as COX-1 and COX-₂ enzymes. Furthermore, its antioxidant activity has been validated through assays measuring its ability to scavenge free radicals and reduce oxidative stress in cellular models.
In the context of cancer research, CAS No. 341503-6666 has shown promise as a potential anticancer agent. Preclinical studies indicate that it induces apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a candidate for further drug development.
Natural Sources and Extraction Methods
This compound is predominantly found in various species of plants belonging to the Rosaceae family. Recent advancements in extraction techniques have improved the yield of CAS No. 341503-6666 from natural sources. Supercritical fluid extraction (SFE) has emerged as an efficient method for isolating this compound without compromising its structural integrity.
Therapeutic Potential and Future Directions
The therapeutic potential of CAS No. 341503-6666 is vast and continues to be explored across multiple therapeutic areas. Ongoing clinical trials are investigating its efficacy in managing chronic inflammatory diseases such as arthritis and cardiovascular disorders.
In conclusion, CAS No. 341503-6666, or Trihydroxyursa-dien-oic acid, represents a promising compound with multifaceted biological activities. Its continued exploration will undoubtedly contribute to advancements in pharmacology and natural product-based therapeutics.
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